Cas no 956778-57-7 (5-[(4-Chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole)

• Product Name: 5-[(4-Chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole
• CAS No: 956778-57-7
• MF: C₂₄H₁₂Cl₅N₃S₂
• MW: 583.767177581787
• CID: 5740200
• PubChem ID: 3813350
• Update Time: 2023-11-10

5-[(4-Chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[(4-chlorophenyl)thio]-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-
• AKOS005089457
• 4-chlorophenyl 4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-1,3-thiazol-5-yl sulfide
• 3T-0007
• 956778-57-7
• 5-(4-chlorophenyl)sulfanyl-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)pyrazol-1-yl]-1,3-thiazole
• 5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole
• 5-[(4-Chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-2-[5-(2,4-dichlorophenyl)-1H-pyrazol-1-yl]-1,3-thiazole

• Inchi： 1S/C24H12Cl5N3S2/c25-13-1-5-16(6-2-13)33-23-22(18-8-4-15(27)12-20(18)29)31-24(34-23)32-21(9-10-30-32)17-7-3-14(26)11-19(17)28/h1-12H
• InChI Key： WDBKPLVBXFOGDE-UHFFFAOYSA-N
• SMILES： S1C(SC2=CC=C(Cl)C=C2)=C(C2=CC=C(Cl)C=C2Cl)N=C1N1C(C2=CC=C(Cl)C=C2Cl)=CC=N1

Computed Properties

• Exact Mass: 582.888578g/mol
• Monoisotopic Mass: 580.891528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 699.8±65.0 °C(Predicted)
• pka: -2.56±0.10(Predicted)